Cas no 104149-68-0 (1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester)

1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester structure
104149-68-0 structure
Product Name:1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester
CAS No:104149-68-0
MF:C11H10N2O4
MW:234.208102703094
CID:3566622
PubChem ID:935028
Update Time:2025-04-22

1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester
    • AKOS001715751
    • CHEMBL1529683
    • 104149-68-0
    • CS-0339685
    • SMR000079671
    • methyl 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylate
    • methyl5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylate
    • Oprea1_606677
    • CCG-122019
    • MLS000066123
    • 6L-323S
    • HMS2287C10
    • SDCCGMLS-0041112.P002
    • Inchi: 1S/C11H10N2O4/c1-15-8-5-3-7(4-6-8)10-12-9(13-17-10)11(14)16-2/h3-6H,1-2H3
    • InChI Key: SCBLFYAQSGOWMU-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=C(OC)C=C2)=NC(C(OC)=O)=N1

Computed Properties

  • Exact Mass: 234.06405680Da
  • Monoisotopic Mass: 234.06405680Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 74.5Ų

1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester Pricemore >>

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